![molecular formula C19H22ClN3O B2613628 1-((1R,5S)-3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)-3-(3-chlorophenyl)propan-1-one CAS No. 2309713-18-4](/img/structure/B2613628.png)
1-((1R,5S)-3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)-3-(3-chlorophenyl)propan-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-((1R,5S)-3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)-3-(3-chlorophenyl)propan-1-one is a useful research compound. Its molecular formula is C19H22ClN3O and its molecular weight is 343.86. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
1. Crystal Structure and Synthesis
The compound's synthesis and crystal structure characterization have been explored, revealing insights into its molecular configuration and intermolecular interactions. Wu, Guo, Zhang, and Xia (2015) investigated a related compound's absolute molecular configuration using X-ray crystallography, showing intermolecular hydrogen bonds and weak intermolecular interactions in its structure (Wu, Guo, Zhang, & Xia, 2015).
2. Antimicrobial and Anticancer Activities
Research has also focused on synthesizing novel compounds with potential antimicrobial and anticancer properties. For instance, Katariya, Vennapu, and Shah (2021) synthesized compounds incorporating the structural framework of imidazole, evaluating their efficacy against various cancer cell lines and pathogenic strains, showing promising results (Katariya, Vennapu, & Shah, 2021). Similarly, Kayarmar et al. (2014) created derivatives with significant antibacterial and anticancer activities, indicating the compound's potential as an effective agent in these fields (Kayarmar et al., 2014).
3. Antiprotozoal Activities
The compound and its derivatives have also shown promising antiprotozoal activities. Research by Weis et al. (2008) on similar compounds indicated potential antiprotozoal effects against organisms like Trypanosoma brucei rhodesiense and Plasmodium falciparum, suggesting its applicability in treating protozoal infections (Weis et al., 2008).
4. N-Heterocyclic Carbene Precursors
The compound is also relevant in the synthesis of N-heterocyclic carbene precursors. Studies like those by Hintermann (2007) have focused on the efficient synthesis of these precursors, important for ligands and catalysts in various chemical reactions (Hintermann, 2007).
5. Antifungal Activity
Compounds with structural similarities have been synthesized for antifungal applications. For instance, Chevreuil et al. (2007) synthesized new compounds and evaluated their antifungal activity against various strains, showing promising results (Chevreuil et al., 2007).
6. Antibacterial Activity
Research into the compound's derivatives has also extended to assessing antibacterial properties. Guo et al. (2018) synthesized cation-based small molecule compounds and polymers, finding that the main-chain cationic polymers derived from the compound showed significant antibacterial activities (Guo et al., 2018).
Properties
IUPAC Name |
3-(3-chlorophenyl)-1-(3-imidazol-1-yl-8-azabicyclo[3.2.1]octan-8-yl)propan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22ClN3O/c20-15-3-1-2-14(10-15)4-7-19(24)23-16-5-6-17(23)12-18(11-16)22-9-8-21-13-22/h1-3,8-10,13,16-18H,4-7,11-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JLOGWUIARHQABI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CC(CC1N2C(=O)CCC3=CC(=CC=C3)Cl)N4C=CN=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22ClN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.